Cas no 54804-10-3 (Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester)

Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester structure
54804-10-3 structure
Product Name:Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
CAS No:54804-10-3
MF:C8H13NO2S
MW:187.25932097435
CID:353638
Update Time:2024-01-28

Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
    • MWCPMVGNNCNZPM-UHFFFAOYSA-N
    • Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester (9CI)
    • MDL: MFCD09972084
    • Inchi: 1S/C8H13NO2S/c1-4-11-8(10)7(6(2)3)9-5-12/h6-7H,4H2,1-3H3
    • InChI Key: MWCPMVGNNCNZPM-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(N=C=S)C(C)C

Computed Properties

  • Exact Mass: 187.06679
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 249.0±23.0 °C(Predicted)
  • PSA: 38.66
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